Cas no 104778-14-5 (3,9-Didehydro(E-)-(R)-3-Deoxysappanone B)

• Product Name: 3,9-Didehydro(E-)-(R)-3-Deoxysappanone B
• CAS No: 104778-14-5
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 2047114
• PubChem ID: 9817274
• Update Time: 2025-04-21

3,9-Didehydro(E-)-(R)-3-Deoxysappanone B Chemical and Physical Properties

Names and Identifiers

• 3,9-Didehydro(E-)-(R)-3-Deoxysappanone B
• 3-((E)-3,4-Dihydroxy-benzyliden)-7-hydroxy-chroman-4-on
• 3-((E)-3,4-dihydroxy-benzylidene)-7-hydroxy-chroman-4-one
• Sappanone A
• 4H-1-Benzopyran-4-one, 3-((3,4-dihydroxyphenyl)methylene)-2,3-dihydro-7-hydroxy-
• 659E9Z3J5X
• 104778-14-5
• (3E)-3-[(3,4-dihydroxyphenyl)methylene]-2,3-dihydro-7-hydroxy-4H-1-benzopyran-4-one
• HY-113556
• 102067-84-5
• UNII-659E9Z3J5X
• CS-0062747
• 3-((3,4-Dihydroxyphenyl)methylene)-2,3-dihydro-7-hydroxy-4H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 3-[(3,4-dihydroxyphenyl)methylene]-2,3-dihydro-7-hydroxy-, (3E)-
• (3E)-3-((3,4-Dihydroxyphenyl)methylene)-2,3-dihydro-7-hydroxy-4H-1-benzopyran-4-one
• SCHEMBL2521583
• MS-24041
• 3-(3,4-Dihydroxybenzylidene)-7-hydroxychroman-4-one
• CHEMBL249002
• (3E)-3-[(3,4-dihydroxyphenyl)methylidene]-7-hydroxychromen-4-one
• 4H-1-Benzopyran-4-one, 3-((3,4-dihydroxyphenyl)methylene)-2,3-dihydro-7-hydroxy-, (3E)-
• Q18355119
• (3E)-3-[(3,4-dihydroxyphenyl)methylidene]-7-hydroxy-3,4-dihydro-2H-1-benzopyran-4-one
• (3E)-3-((3,4-dihydroxyphenyl)methylidene)-7-hydroxychromen-4-one

• Inchi： 1S/C16H12O5/c17-11-2-3-12-15(7-11)21-8-10(16(12)20)5-9-1-4-13(18)14(19)6-9/h1-7,17-19H,8H2/b10-5+
• InChI Key： KVYZXXBTJHJISR-BJMVGYQFSA-N
• SMILES： O1C2C=C(C=CC=2C(/C(=C/C2C=CC(=C(C=2)O)O)/C1)=O)O

Computed Properties

• Exact Mass: 284.06847348g/mol
• Monoisotopic Mass: 284.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids